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Compound of Interest

Compound Name: YS 035 hydrochloride

Cat. No.: B1662548

YS 035 Hydrochloride Technical Support Center

This technical support center provides guidance on the stability and storage of YS 035
hydrochloride, along with troubleshooting for common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for solid YS 035 hydrochloride?

Al: Solid YS 035 hydrochloride should be stored at -20°C in a desiccated environment.[1]
Under these conditions, the compound is reported to be stable for at least four years.[2]

Q2: How should I prepare stock solutions of YS 035 hydrochloride?

A2:YS 035 hydrochloride is soluble in various solvents. For biological experiments, it is
recommended to prepare a concentrated stock solution in a suitable solvent like DMSO or
ethanol and then dilute it with your aqueous experimental medium. For example, you can
dissolve the compound in DMSO to make a 5 mg/mL stock solution.[2]

Q3: How stable is YS 035 hydrochloride in aqueous solutions?

A3: There is limited specific data on the long-term stability of YS 035 hydrochloride in
agueous solutions. As a general precaution for hydrochloride salts of tertiary amines, it is
advisable to prepare fresh aqueous solutions for each experiment or store them for short
periods at 2-8°C. The stability of similar compounds in aqueous solutions can be pH-
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dependent. For instance, hydralazine hydrochloride, another amine-containing compound,
exhibits maximum stability around pH 3.5.[3]

Q4: Is YS 035 hydrochloride sensitive to light?

A4: Specific photostability data for YS 035 hydrochloride is not readily available. However,
related compounds such as verapamil, which also contains dimethoxybenzene moieties, are
known to undergo photodegradation.[4] Therefore, it is prudent to protect solutions of YS 035
hydrochloride from light by using amber vials or by covering the containers with aluminum foil.

Troubleshooting Guide

Issue

Possible Cause

Recommended Action

Inconsistent experimental

results

Degradation of YS 035
hydrochloride in stock or

working solutions.

Prepare fresh solutions before
each experiment. Store stock
solutions in small aliquots at
-20°C or -80°C to minimize
freeze-thaw cycles. Protect

solutions from light.

Precipitation of the compound

in agueous media

Low solubility or exceeding the

solubility limit in the final buffer.

Ensure the final concentration
of the organic solvent (e.g.,
DMSO) is low and compatible
with your experimental system.
Consider using a different
solvent for the stock solution or

gently warming the solution.

Loss of compound activity over

time

Potential hydrolysis or

oxidation of the compound.

Use high-purity solvents and
degassed buffers to minimize
oxidative degradation. For
aqueous solutions, consider
using buffers at a slightly acidic
pH if compatible with your

assay.

Data Summary
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Storage and Stability of Solid YS 035 Hydrochloride

Parameter Recommendation Reference
Storage Temperature -20°C [1]
Storage Conditions Desiccated [1]
Shelf Life = 4 years [2]

Solubility of YS 035 Hydrochloride

Solvent Solubility Reference
Water 100 mM

DMF 1 mg/mL [2]

DMSO 5 mg/mL [2]

PBS (pH 7.2) 5 mg/mL [2]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Weigh out a precise amount of YS 035 hydrochloride (Molecular Weight: 395.93 g/mol ).

Add the appropriate volume of high-purity, anhydrous DMSO to achieve a final concentration
of 10 mM.

Vortex or sonicate briefly until the compound is completely dissolved.

Aliquot the stock solution into smaller, single-use volumes in amber vials.

Store the aliquots at -20°C or -80°C.

Protocol 2: General Forced Degradation Study
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This protocol provides a general framework for assessing the stability of YS 035
hydrochloride under stress conditions. The extent of degradation can be analyzed by a
suitable analytical method like HPLC.

Acid Hydrolysis: Dissolve YS 035 hydrochloride in 0.1 M HCI and incubate at 60°C for 24
hours.

Base Hydrolysis: Dissolve YS 035 hydrochloride in 0.1 M NaOH and incubate at 60°C for
24 hours.

Oxidative Degradation: Dissolve YS 035 hydrochloride in a solution of 3% hydrogen
peroxide and incubate at room temperature for 24 hours.

Thermal Degradation: Expose the solid compound to 105°C for 24 hours.

Photodegradation: Expose a solution of YS 035 hydrochloride to a light source that
provides both UV and visible light, as per ICH Q1B guidelines.

Analyze the stressed samples against a control sample (stored under recommended
conditions) to determine the percentage of degradation.

Visualizations
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Caption: Recommended workflow for the preparation and use of YS 035 hydrochloride
solutions.
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YS 035 Hydrochloride
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Caption: Potential degradation pathways of YS 035 hydrochloride based on its functional
groups.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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